2,2,3,3-Tetrafluoropropyl nonafluorobutanesulfonate
Cat. No. B8564402
M. Wt: 414.14 g/mol
InChI Key: ATMKLIOVAVUSDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08129412B2
Procedure details
2,2,3,3-Tetrafluoropropanol (2.64 g) was added to a suspension of sodium hydride (1.08 g) in dry ether (50 ml) at 0° C. under an argon atmosphere. Stirred at 0° C. for 15 minutes. Perfluoro-1-butanesulphonyl fluoride (12.08 g) was slowly added. Stirred at reflux for 3 hours, cooled and carefully quenched with H2O. Extracted with ether, twice. The combined extracts were washed with saturated brine, dried over MgSO4, filtered and evaporated to give 2,2,3,3-tetrafluoropropyl-1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulphonate as an oil. Yield 5.47 g. NMR Spectrum: (CDCl3) δ 5.9 (tt, 1H), 4.75 (t, 2H).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:8])([CH:5]([F:7])[F:6])[CH2:3][OH:4].[H-].[Na+].[F:11][C:12]([F:27])([S:23](F)(=[O:25])=[O:24])[C:13]([F:22])([F:21])[C:14]([F:20])([F:19])[C:15]([F:18])([F:17])[F:16]>CCOCC>[F:1][C:2]([F:8])([CH:5]([F:7])[F:6])[CH2:3][O:4][S:23]([C:12]([F:11])([F:27])[C:13]([F:21])([F:22])[C:14]([F:19])([F:20])[C:15]([F:18])([F:17])[F:16])(=[O:25])=[O:24] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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2.64 g
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Type
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reactant
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Smiles
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FC(CO)(C(F)F)F
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Name
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|
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Quantity
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1.08 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CCOCC
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Step Two
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Name
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Quantity
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12.08 g
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Type
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reactant
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Smiles
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FC(C(C(C(F)(F)F)(F)F)(F)F)(S(=O)(=O)F)F
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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Stirred at 0° C. for 15 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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Stirred
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 3 hours
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Duration
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3 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled
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CUSTOM
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Type
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CUSTOM
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Details
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carefully quenched with H2O
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EXTRACTION
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Type
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EXTRACTION
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Details
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Extracted with ether
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WASH
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Type
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WASH
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Details
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The combined extracts were washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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product
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Smiles
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FC(COS(=O)(=O)C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(F)F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
